Cas no 61405-44-5 (Benzene, 1-[(4-methoxyphenyl)thio]-3-methyl-)
61405-44-5 structure
Product Name:Benzene, 1-[(4-methoxyphenyl)thio]-3-methyl-
CAS No:61405-44-5
MF:C14H14OS
MW:230.325362682343
CID:480623
PubChem ID:23543275
Update Time:2025-04-19
Benzene, 1-[(4-methoxyphenyl)thio]-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[(4-methoxyphenyl)thio]-3-methyl-
- 1-methoxy-4-(3-methylphenyl)sulfanylbenzene
- (4-Methoxyphenyl)(m-tolyl)sulfane
- 61405-44-5
- SCHEMBL5340334
- 1-[(4-Methoxyphenyl)sulfanyl]-3-methylbenzene
- DTXSID30634877
-
- Inchi: 1S/C14H14OS/c1-11-4-3-5-14(10-11)16-13-8-6-12(15-2)7-9-13/h3-10H,1-2H3
- InChI Key: CXPRVKQPPPYDCO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 230.07662
- Monoisotopic Mass: 230.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-[(4-methoxyphenyl)thio]-3-methyl- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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